Cas no 63285-88-1 (2,1-Benzisothiazol-3(1H)-one, 5-nitro-)

• Product Name: 2,1-Benzisothiazol-3(1H)-one, 5-nitro-
• CAS No: 63285-88-1
• MF: C₇H₄N₂O₃S
• MW: 196.183259963989
• CID: 4084232
• PubChem ID: 12354678
• Update Time: 2025-09-28

2,1-Benzisothiazol-3(1H)-one, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazol-3(1H)-one, 5-nitro-
• SCHEMBL6772427
• 63285-88-1
• 5-Nitro-1,3-dihydro-2,1-benzothiazol-3-one
• EN300-362476

• Inchi： 1S/C7H4N2O3S/c10-7-5-3-4(9(11)12)1-2-6(5)8-13-7/h1-3,8H
• InChI Key： MIWVBBNKISUBJZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C=C2)C(=O)S1

Computed Properties

• Exact Mass: 195.99426317Da
• Monoisotopic Mass: 195.99426317Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds